Cas no 724422-42-8 (6-Bromo-2-methyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 6-Bromo-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 724422-42-8
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD21879587
• CID: 3044778
• PubChem ID: 66612874
• Update Time: 2025-04-21

6-Bromo-2-methyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone, 6-bromo-3,4-dihydro-2-methyl-
• CXTSDEBVHHLITG-UHFFFAOYSA-N
• AK545500
• 6-bromo-2-methyl-3,4-dihydroisoquinolin-1-one
• CS-0143786
• AKOS022534693
• SY245049
• DB-124227
• 6-bromo-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• s10292
• DS-19395
• ZDB42242
• CHEMBL5283340
• MFCD21879587
• SCHEMBL172065
• BCP34546
• 724422-42-8

• MDL： MFCD21879587
• Inchi： 1S/C10H10BrNO/c1-12-5-4-7-6-8(11)2-3-9(7)10(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： CXTSDEBVHHLITG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(N(C)CCC=2C=1)=O

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 2.1

Experimental Properties

• Boiling Point: 372.5±42.0°C at 760 mmHg

6-Bromo-2-methyl-3,4-dihydroisoquinolin-1(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives